Cas no 1532522-50-1 (8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether)
1532522-50-1 structure
Product Name:8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether
CAS No:1532522-50-1
MF:C20H24O5
MW:344.401566505432
CID:6702957
PubChem ID:76324773
Update Time:2024-03-02
8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether Chemical and Physical Properties
Names and Identifiers
-
- CHEMBL3104942
- Saurulignan A
- AKOS040735716
- 1532522-50-1
- 8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether
-
- Inchi： 1S/C20H24O5/c1-12(6-14-4-5-16(21)18(8-14)23-3)13(2)7-15-9-19-20(10-17(15)22)25-11-24-19/h4-5,8-10,12-13,21-22H,6-7,11H2,1-3H3
- InChI Key： DIADZLCOROOTGN-UHFFFAOYSA-N
- SMILES： COC1C(O)=CC=C(CC(C(CC2C(O)=CC3=C(OCO3)C=2)C)C)C=1
Computed Properties
- Exact Mass: 344.16237386g/mol
- Monoisotopic Mass: 344.16237386g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 25
- Rotatable Bond Count: 6
- Complexity: 417
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 2
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.8
- Topological Polar Surface Area: 68.2Ų
8,8'-Lignan-2,3',4,4',5-pentol; (8R*,8'S*)-form, 4,5-Methylene, 3'-Me ether Related Literature
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Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
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5. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
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